N-(tert-butyl)-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-tert-butyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C22H25N3O4/c1-22(2,3)25(21(26)16-11-12-17(27-4)18(13-16)28-5)14-19-23-20(24-29-19)15-9-7-6-8-10-15/h6-13H,14H2,1-5H3
• InChI Key: GDLCCQBINZGRKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

N-(tert-butyl)-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 395.18450629 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Organic Chemistry

• Nucleophilic Substitutions and Radical Reactions : tert-Butyl phenylazocarboxylates, closely related to the queried compound, have been utilized as versatile building blocks in synthetic organic chemistry. They are involved in nucleophilic substitutions of the benzene ring and can be modified through radical reactions, such as oxygenation and halogenation (Jasch, Höfling, & Heinrich, 2012).

Polymer Science

• Synthesis of Polyamides : Research on derivatives like 4-tert-butylcatechol, an analog to the queried compound, led to the development of polyamides with flexible main-chain ether linkages. These polymers exhibit high thermal stability and solubility in various solvents, useful in creating flexible and durable materials (Hsiao, Yang, & Chen, 2000).

Anticancer Research

• Design and Synthesis for Anticancer Activity : A study on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which share structural similarities with the queried compound, showed significant anticancer activity against various cancer cell lines. These compounds were synthesized for targeted anticancer effects (Ravinaik et al., 2021).

Insecticidal Applications

• Target-Based Design for Insecticidal Activity : Related compounds, such as N-(4-methylphenyl)-3-(tert-butyl)-1-(phenylmethyl)-1H-pyrazole-5-carboxamide, have been designed and synthesized for insecticidal purposes. These compounds have shown promising activity against agricultural pests (Deng et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many 1,2,4-oxadiazole derivatives have been studied for their antimicrobial properties.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. For example, many 1,2,4-oxadiazole derivatives are considered to be relatively safe, but some may pose hazards due to their potential biological activity.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, or investigating its potential uses in various applications.